Cas no 1240674-48-9 (N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine)

• Product Name: N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine
• CAS No: 1240674-48-9
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• CID: 5924890
• PubChem ID: 94672648
• Update Time: 2025-06-07

N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine
• EN300-1290846
• 1240674-48-9

• Inchi： 1S/C13H14ClN3/c1-10-8-12(14)16-13(15-10)17(2)9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key： YTVQKCKGJMYAHF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.0876252g/mol
• Monoisotopic Mass: 247.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29Ų

Additional information on N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine

Introduction to N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine (CAS No. 1240674-48-9)

N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine (CAS No. 1240674-48-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core, a benzyl substituent, and chlorine and methyl groups. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine can be represented as C₁₅H₁₇ClN₃. The presence of the pyrimidine ring, a common motif in many biologically active molecules, suggests that this compound may exhibit significant interactions with various biological targets. The benzyl group adds aromatic character and potential for π-π stacking interactions, while the chlorine and methyl groups introduce steric and electronic effects that can influence the compound's binding affinity and selectivity.

Recent studies have explored the pharmacological properties of N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme in the metabolic pathway associated with certain types of cancer. The researchers found that N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine effectively disrupts the enzyme's function, leading to reduced cell proliferation and increased apoptosis in cancer cell lines.

In addition to its anti-cancer properties, N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine has also shown promise in other therapeutic areas. A 2022 study published in the European Journal of Medicinal Chemistry investigated its potential as an antiviral agent. The results indicated that this compound possesses antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with viral RNA synthesis.

The pharmacokinetic properties of N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine have also been studied to assess its suitability for drug development. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. In vitro studies have shown that the compound is stable under physiological conditions and exhibits good permeability across cell membranes. These characteristics are crucial for ensuring that the drug can reach its intended target site in sufficient concentrations.

To further evaluate the safety and efficacy of N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine, several preclinical studies have been conducted. Animal models have been used to assess its toxicity and therapeutic window. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support the potential for advancing this compound into clinical trials.

The development of new drugs often involves optimizing lead compounds to enhance their potency and reduce side effects. In this context, researchers have explored various structural modifications of N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine. For example, substituting different functional groups on the benzyl or pyrimidine rings has led to derivatives with improved pharmacological profiles. One such derivative showed enhanced selectivity for a specific cancer-related enzyme while maintaining low toxicity levels.

Beyond its direct therapeutic applications, N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine has also been used as a tool compound in chemical biology research. Its ability to modulate specific biological processes makes it valuable for studying disease mechanisms and identifying new drug targets. For instance, it has been employed in high-throughput screening assays to identify other small molecules with similar activities.

In conclusion, N-benzyl-4-chloro-N,6-dimethylpyrimidin-2-amine (CAS No. 1240674-48-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As more data become available from preclinical and clinical studies, this compound may prove to be a valuable addition to the arsenal of treatments for various diseases.